Cas no 441744-31-6 (8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 441744-31-6
• MF: C₁₈H₁₃FN₄O₂
• MW: 336.319826841354
• CID: 6401538
• PubChem ID: 9690202
• Update Time: 2025-07-15

8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido5,4-bindol-4-one
• 441744-31-6
• SR-01000110068-1
• (E)-8-fluoro-3-((4-methoxybenzylidene)amino)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 8-fluoro-3-[(E)-[(4-methoxyphenyl)methylidene]amino]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• AKOS024602316
• F0921-1357
• SR-01000110068
• 8-fluoro-3-[(E)-(4-methoxyphenyl)methylideneamino]-5H-pyrimido[5,4-b]indol-4-one
• HMS1480L17
• 4H-Pyrimido[5,4-b]indol-4-one, 8-fluoro-3,5-dihydro-3-[[(4-methoxyphenyl)methylene]amino]-

• Inchi： 1S/C18H13FN4O2/c1-25-13-5-2-11(3-6-13)9-21-23-10-20-16-14-8-12(19)4-7-15(14)22-17(16)18(23)24/h2-10,22H,1H3
• InChI Key： WKXAPISCXMSZSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C2N=CN(N=CC3=CC=C(OC)C=C3)C(=O)C1=2

Computed Properties

• Exact Mass: 336.10225383g/mol
• Monoisotopic Mass: 336.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 577.7±60.0 °C(Predicted)
• pka: 13.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido5,4-bindol-4-one

Comprehensive Overview of 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 441744-31-6)

The compound 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 441744-31-6) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and medicinal chemistry research. Its unique pyrimidoindole core, combined with fluoro and methoxyphenyl substituents, makes it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in computational chemistry and AI-driven drug design. The 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino derivative stands out due to its selective binding affinity, a feature highly sought after in the development of targeted therapies. Questions like "How does fluorination enhance drug bioavailability?" or "What role do methoxy groups play in receptor interactions?" are frequently explored in scientific forums, reflecting the compound's relevance.

From a synthetic perspective, the preparation of CAS No. 441744-31-6 involves multi-step organic reactions, including condensation and cyclization strategies. The E-configuration of the methylideneamino group is critical for its stereospecific activity, a topic often discussed in structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening have identified this compound as a hit for further optimization, especially in neurodegenerative disease research.

The pyrimido[5,4-b]indole scaffold itself is a privileged structure in medicinal chemistry, known for its versatility in interacting with biological targets. When combined with the fluoro substituent at the 8-position, the compound exhibits improved metabolic stability, addressing a common challenge in drug development. Searches for "fluorinated indole derivatives" or "kinase inhibitor scaffolds" often highlight this molecule's potential.

Ongoing studies are investigating the pharmacokinetic properties of 8-fluoro-3-(E)-(4-methoxyphenyl)methylideneamino-3H,4H,5H-pyrimido[5,4-b]indol-4-one, particularly its blood-brain barrier permeability. This aligns with growing interest in CNS drug discovery, where researchers seek answers to queries like "Can fluorinated compounds improve neuroactivity?" or "What are the latest breakthroughs in indole-based therapeutics?"

In summary, CAS No. 441744-31-6 represents a compelling case study in modern drug design, bridging gaps between chemical synthesis and therapeutic innovation. Its structural features and bioactive potential ensure its place in cutting-edge research, resonating with both academic and industrial stakeholders.